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Compound of Interest

Compound Name: 2-Hexylcyclopentanone

Cat. No.: B084021

This guide provides immediate safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-Hexylcyclopentanone. The
following procedures are critical for ensuring a safe laboratory environment.

Chemical and Physical Properties

Property Value Source

Molecular Formula C11H200 PubChem[1]

Molecular Weight 168.28 g/mol PubChem[1]

Boiling Point 108-110°C at 10mm Hg ChemicalBook[2]

Density 0.89 g/cm?3 ChemicalBook[2]

Flash Point 112°C ChemicalBook[2]

Water Solubility 59.5 mg/L at 20°C ChemicalBook[2]

GHS Hazard Statements H319: Causes serious eye PubChem, ChemicalBook

irritation[1][2]

Hazard Identification and Personal Protective Equipment
(PPE)
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2-Hexylcyclopentanone is classified as causing serious eye irritation.[1][2] Although

comprehensive GHS hazard data is not available for all endpoints, structurally similar

compounds like cyclopentanone and 2-pentylcyclopentanone are flammable liquids and cause

skin irritation.[3][4][5][6][7][8] Therefore, a cautious approach is necessary.

Minimum Required Personal Protective Equipment (PPE)

PPE Category

Specification

Rationale

Eye and Face Protection

Tight-sealing safety goggles or
a face shield.[3][6]

To prevent eye contact and

serious eye irritation.[3][6]

Hand Protection

Wear suitable chemical-
resistant gloves (e.g., Butyl
rubber, Nitrile rubber).[3][5]

To prevent skin contact and

potential skin irritation.[3]

Skin and Body Protection

Wear a lab coat, long-sleeved

clothing, and closed-toe shoes.

An apron may be required for

larger quantities.[3]

To protect skin from accidental

splashes.

Respiratory Protection

Generally not required under
normal use with adequate
ventilation. If vapors are
generated or ventilation is
poor, use a NIOSH-approved
respirator with an organic

vapor cartridge.[3][6]

To prevent inhalation of

potentially harmful vapors.

Operational Plan: Step-by-Step Handling Procedures

1. Preparation and Engineering Controls:

flammable.[4][5][7][8]

Work in a well-ventilated area, preferably within a chemical fume hood.[6]
Ensure an eyewash station and safety shower are readily accessible.[3]

Remove all potential ignition sources from the handling area, as related ketones are
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Ground and bond containers and receiving equipment when transferring to prevent static
discharge.[4][5]

. Handling the Chemical:

Wear the appropriate PPE as detailed in the table above.

Avoid contact with skin, eyes, and clothing.[3]

Do not breathe vapors or mists.[6]

Wash hands thoroughly after handling.[3]

. In Case of a Spill:

Evacuate non-essential personnel from the area.

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand,
vermiculite).

Collect the absorbed material into a suitable, labeled container for disposal.

Ventilate the area.

. First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical
attention.[4]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower. If
skin irritation occurs, get medical advice/attention.[4]

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention if symptoms persist.[6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and drink plenty of water. Seek
immediate medical attention.[6]
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Disposal Plan

» All waste containing 2-Hexylcyclopentanone must be treated as hazardous waste.
o Collect waste in a clearly labeled, sealed container.
e Do not mix with other waste streams unless compatible.

» Dispose of the waste in accordance with all local, state, and federal regulations. Contact
your institution's environmental health and safety (EHS) office for specific guidance.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for safely handling 2-
Hexylcyclopentanone in a laboratory setting.
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Caption: Workflow for Safe Handling of 2-Hexylcyclopentanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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